Benzoic acid, 3,3'-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt

• CAS No.: 63589-40-2
• Molecular Formula: C27H18N4Na2O8
• Molecular Weight: 572.4 g/mol
• IUPAC Name: disodium;2-[[2-carboxy-4-[[3-carboxy-4-[(4-hydroxy-2-oxidophenyl)diazenyl]phenyl]methyl]phenyl]diazenyl]-5-hydroxyphenolate
• InChI: InChI=1S/C27H20N4O8.2Na/c32-16-3-7-22(24(34)12-16)30-28-20-5-1-14(10-18(20)26(36)37)9-15-2-6-21(19(11-15)27(38)39)29-31-23-8-4-17(33)13-25(23)35;;/h1-8,10-13,32-35H,9H2,(H,36,37)(H,38,39);;/q;2*+1/p-2
• InChI Key: UHFYTHIVRBDXEE-UHFFFAOYSA-L
• Canonical SMILES: C1=CC(=C(C=C1CC2=CC(=C(C=C2)N=NC3=C(C=C(C=C3)O)[O-])C(=O)O)C(=O)O)N=NC4=C(C=C(C=C4)O)[O-].[Na+].[Na+]

Description

Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt is a synthetic organic compound known for its vibrant color and complex structure. It is commonly used as a dye and has applications in various scientific fields due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt typically involves the diazotization of 2,4-dihydroxyaniline followed by coupling with benzoic acid derivatives. The reaction conditions often require acidic or basic environments to facilitate the diazotization and coupling reactions .

Industrial Production Methods

Industrial production of this compound involves large-scale diazotization and coupling processes, often using automated systems to ensure consistency and efficiency. The reaction conditions are carefully controlled to optimize yield and purity .

Chemical Reactions Analysis

Types of Reactions

Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can break the azo bonds, leading to the formation of amines.

Substitution: The compound can undergo substitution reactions, particularly in the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium dithionite and zinc dust are often used.

Substitution: Electrophilic substitution reactions can be facilitated using reagents like halogens and nitrating agents.

Major Products Formed

Oxidation: Various oxidized derivatives of the original compound.

Reduction: Amines and other reduced forms.

Substitution: Substituted aromatic compounds with different functional groups.

Scientific Research Applications

Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt has numerous applications in scientific research:

Chemistry: Used as a dye and indicator in various chemical reactions.

Biology: Employed in staining techniques for microscopy.

Medicine: Investigated for potential therapeutic properties.

Industry: Utilized in the production of colored materials and textiles.

Mechanism of Action

The mechanism of action of Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt involves its interaction with molecular targets through its azo bonds and aromatic rings. These interactions can lead to changes in the structure and function of the target molecules, affecting various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, sodium salt
• Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, potassium salt

Uniqueness

Benzoic acid, 3,3’-methylenebis(6-((2,4-dihydroxyphenyl)azo)-, disodium salt is unique due to its specific disodium salt form, which provides distinct solubility and reactivity properties compared to its sodium and potassium counterparts .